Cas no 72000-18-1 (ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate)

• Product Name: ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate
• CAS No: 72000-18-1
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD00548438
• CID: 4716355
• PubChem ID: 700750
• Update Time: 2025-11-05

ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-OXO-2H-CHROMEN-7-YLOXY)ACETATE
• ethyl [(2-oxo-2H-chromen-7-yl)oxy]acetate
• ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate
• (2-Oxo-2h-chromen-7-yloxy)-acetic acid ethyl ester
• ethyl 2-((2-oxo-2H-chromen-7-yl)oxy)acetate
• ethyl 2-(2-oxochromen-7-yl)oxyacetate
• Oprea1_770502
• 7-ethoxycarbonylmethoxycoumarin
• IFLab1_001600
• HMS1416I16
• STK073291

• MDL： MFCD00548438
• Inchi： 1S/C13H12O5/c1-2-16-13(15)8-17-10-5-3-9-4-6-12(14)18-11(9)7-10/h3-7H,2,8H2,1H3
• InChI Key： ISXXLZFMWXHVPE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC2C=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate

Comprehensive Overview of Ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate (CAS No. 72000-18-1)

Ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate, with the CAS number 72000-18-1, is a specialized organic compound widely recognized in the fields of pharmaceuticals, cosmetics, and advanced material science. This ester derivative of coumarin has garnered significant attention due to its unique chemical properties and versatile applications. Researchers and industry professionals frequently search for terms like "coumarin derivatives," "ethyl acetate applications," and "photostable compounds" to explore its potential.

The compound's structure features a coumarin backbone linked to an ethoxy acetate group, which enhances its solubility and reactivity. This molecular design makes it a valuable intermediate in synthesizing UV filters, fluorescent probes, and bioactive molecules. Recent studies highlight its role in developing sustainable cosmetics, aligning with the growing demand for eco-friendly ingredients. Keywords such as "green chemistry in cosmetics" and "non-toxic UV absorbers" reflect current market trends.

In pharmaceutical research, ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate is investigated for its potential as a drug precursor. Its ability to modulate enzyme activity and interact with biological targets has sparked interest in treatments for inflammation and oxidative stress. Searches for "coumarin-based therapeutics" and "anti-inflammatory agents" often lead to discussions about this compound. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure its purity and stability.

The compound's photophysical properties also make it a candidate for organic electronics, such as OLEDs and sensors. With the rise of wearable technology, queries like "flexible organic materials" and "biocompatible sensors" underscore its relevance. Manufacturers prioritize high-purity synthesis to meet industry standards, leveraging catalysis and microwave-assisted reactions for efficiency.

Environmental considerations are paramount, and ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate is often evaluated for biodegradability and low toxicity. Regulatory frameworks like REACH and Cosmetic Ingredient Review (CIR) guide its safe use. As consumers seek "clean-label products," this compound's compatibility with natural formulations positions it favorably in the market.

In summary, CAS 72000-18-1 represents a bridge between traditional chemistry and modern innovation. Its multifaceted applications—from cosmeceuticals to advanced materials—highlight its importance in science and industry. By addressing trending topics like "sustainable synthesis" and "functional ingredients," this overview aims to provide a holistic perspective on its value and future potential.